Cas no 13031-49-7 (Benzamide,N-(3-methoxyphenyl)-)

• Product Name: Benzamide,N-(3-methoxyphenyl)-
• CAS No: 13031-49-7
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 178068
• PubChem ID: 139369
• Update Time: 2025-04-19

Benzamide,N-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(3-methoxyphenyl)-
• N-(3-methoxyphenyl)benzamide
• 3-anisidine benzoate
• 3'-methoxybenzanilide
• Benzoesaeure-<3-methoxy-anilid>
• Benzoesaeure-m-anisidid
• benzoic acid m-anisidide
• UCXCRDPOWBLPHN-UHFFFAOYSA-
• Oprea1_510982
• BDBM76297
• CHEMBL1398317
• DTXSID00156450
• MLS002152970
• Maybridge1_008750
• NCGC00247359-01
• m-Benzanisidide
• HMS3354H18
• SMR001229033
• HMS2228N22
• F97279
• N-(3-Methoxy-phenyl)-benzamide
• SR-01000414625
• m-Methoxybenzanilid
• UCXCRDPOWBLPHN-UHFFFAOYSA-N
• SR-01000414625-1
• HMS566F16
• 13031-49-7
• N-(3-Methoxyphenyl)benzoic acid amide
• cid_139369
• AKOS001486283
• Benzamide, N-(3-methoxyphenyl)-
• SCHEMBL2176828
• InChI=1/C14H13NO2/c1-17-13-9-5-8-12(10-13)15-14(16)11-6-3-2-4-7-11/h2-10H,1H3,(H,15,16)

• Inchi： 1S/C14H13NO2/c1-17-13-9-5-8-12(10-13)15-14(16)11-6-3-2-4-7-11/h2-10H,1H3,(H,15,16)
• InChI Key： UCXCRDPOWBLPHN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 227.09500
• Monoisotopic Mass: 227.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.181
• Boiling Point: 286.8°Cat760mmHg
• Flash Point: 127.3°C
• Refractive Index: 1.619
• PSA: 41.82000
• LogP: 3.33150